Cas no 2137734-88-2 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137734-88-2
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 5258149
• PubChem ID: 165949327
• Update Time: 2025-07-30

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2137734-88-2
• EN300-375400
• ethyl 2-[(4-methylpiperidin-3-yl)carbamoyl]acetate
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C11H20N2O3/c1-3-16-11(15)6-10(14)13-9-7-12-5-4-8(9)2/h8-9,12H,3-7H2,1-2H3,(H,13,14)
• InChI Key： WQKOKXQQECKQAJ-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OCC)NC1CNCCC1C

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 399.9±42.0 °C(Predicted)
• pka: 12.76±0.46(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2137734-88-2 and Product Name: INDEX NAME NOT YET ASSIGNED

The compound with the CAS number 2137734-88-2 is a subject of significant interest in the field of chemical and biomedical research. Despite the current absence of an assigned product name, this compound has shown considerable promise in various applications, particularly in the realm of drug discovery and molecular biology. Its unique chemical structure and properties make it a valuable candidate for further exploration, especially in the context of developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential applications of this compound. The use of high-throughput screening techniques has facilitated the identification of novel interactions between 2137734-88-2 and various biological targets. These interactions are crucial for understanding its mechanism of action and for designing more effective drugs.

In particular, studies have indicated that 2137734-88-2 exhibits potent activity against certain enzymes and receptors involved in inflammatory pathways. This has sparked considerable interest among scientists working on chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate these pathways suggests that it could serve as a lead compound for the development of new anti-inflammatory therapies.

Furthermore, the structural features of 2137734-88-2 have been found to be conducive to binding with specific protein targets, making it an attractive candidate for drug design. The presence of multiple functional groups allows for diverse chemical modifications, which can enhance its pharmacological properties. Researchers are exploring various synthetic routes to optimize its bioavailability and reduce potential side effects.

The compound's potential in oncology is another area of active investigation. Preclinical studies have demonstrated that 2137734-88-2 can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in tumor progression. This has led to its inclusion in several drug development pipelines aimed at targeting specific types of cancer. The ability to selectively target cancer cells while minimizing toxicity to healthy tissues remains a primary focus in these efforts.

Advances in biotechnology have also enabled the use of 2137734-88-2 in gene therapy applications. Its ability to cross cell membranes efficiently makes it a promising candidate for delivering therapeutic genes to target cells. This approach has shown promise in treating genetic disorders by correcting underlying molecular defects.

The synthesis and purification of 2137734-88-2 have been refined through iterative optimization processes, ensuring high purity and yield. These improvements are critical for advancing preclinical studies and eventually transitioning to clinical trials. Collaborative efforts between synthetic chemists and biologists have been instrumental in these developments, fostering a multidisciplinary approach to drug discovery.

As research continues, the applications of 2137734-88-2 are expected to expand into other areas, such as neurology and infectious diseases. Its unique chemical properties make it a versatile tool for addressing a wide range of biomedical challenges. The ongoing exploration of this compound underscores its significance as a potential therapeutic agent in modern medicine.

In conclusion, the compound with CAS number 2137734-88-2, while currently without an assigned product name, holds considerable promise in various fields of biomedical research. Its potential applications in drug discovery, particularly in modulating inflammatory pathways and targeting cancer cells, highlight its importance as a lead compound for future therapies. Continued research and development will likely uncover even more innovative uses for this remarkable chemical entity.